Cas no 1601921-34-9 ((2-iodocyclopentyl)oxycycloheptane)

• Product Name: (2-iodocyclopentyl)oxycycloheptane
• CAS No: 1601921-34-9
• MF: C₁₂H₂₁IO
• MW: 308.199016332626
• CID: 5705969
• PubChem ID: 114773748
• Update Time: 2025-10-28

(2-iodocyclopentyl)oxycycloheptane Chemical and Physical Properties

Names and Identifiers

• [(2-iodocyclopentyl)oxy]cycloheptane
• EN300-1133902
• 1601921-34-9
• Cycloheptane, [(2-iodocyclopentyl)oxy]-
• (2-iodocyclopentyl)oxycycloheptane

• Inchi： 1S/C12H21IO/c13-11-8-5-9-12(11)14-10-6-3-1-2-4-7-10/h10-12H,1-9H2
• InChI Key： LZJCFCZARWSAMJ-UHFFFAOYSA-N
• SMILES： IC1CCCC1OC1CCCCCC1

Computed Properties

• Exact Mass: 308.06371g/mol
• Monoisotopic Mass: 308.06371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 327.5±35.0 °C(Predicted)

Additional information on (2-iodocyclopentyl)oxycycloheptane

Comprehensive Overview of (2-iodocyclopentyl)oxycycloheptane (CAS No. 1601921-34-9): Properties, Applications, and Industry Insights

The chemical compound (2-iodocyclopentyl)oxycycloheptane (CAS No. 1601921-34-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This bicyclic ether derivative, characterized by its iodocyclopentyl and oxycycloheptane moieties, offers a versatile scaffold for synthetic chemists exploring novel molecular architectures. Its CAS number 1601921-34-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication across global scientific databases.

In the context of modern drug discovery, (2-iodocyclopentyl)oxycycloheptane is frequently discussed in forums and publications focusing on small-molecule therapeutics and targeted drug delivery. The presence of an iodine atom in its structure makes it a valuable intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura and Sonogashira couplings, which are pivotal in creating complex bioactive molecules. Recent studies highlight its role in optimizing lipophilicity and metabolic stability—key parameters in pharmacokinetic profiling.

From an industrial perspective, the demand for high-purity 1601921-34-9 has surged alongside advancements in green chemistry and catalytic processes. Manufacturers emphasize its compatibility with flow chemistry systems, reducing waste and improving yield—a trend aligning with the global push for sustainable synthesis. Analytical techniques like HPLC and NMR are routinely employed to verify the compound’s purity, addressing concerns about batch-to-batch consistency raised by quality-conscious buyers.

Environmental and safety profiles of (2-iodocyclopentyl)oxycycloheptane are frequently queried in chemical safety databases. While not classified as hazardous under major regulatory frameworks, proper handling protocols for iodinated compounds are recommended to prevent potential photodegradation. This aligns with growing consumer interest in ESG-compliant chemicals—a niche where suppliers are increasingly providing detailed lifecycle assessment data.

The compound’s nomenclature often sparks discussions among organic chemistry enthusiasts. The systematic name (2-iodocyclopentyl)oxycycloheptane precisely describes its structure: a cycloheptane ring linked via an oxygen atom to a 2-iodo-substituted cyclopentane. This specificity is crucial for avoiding confusion with similar structures like iodocyclohexyl ethers, a common pain point in patent literature searches.

Emerging applications in electronic materials have further expanded the relevance of CAS 1601921-34-9. Its rigid bicyclic framework shows promise in modifying the dielectric properties of polymeric insulators, coinciding with industry demand for high-performance electronic coatings. Research consortiums are actively investigating its derivatives for OLED materials, capitalizing on the iodine atom’s heavy-atom effect to enhance phosphorescent emission.

For procurement specialists, understanding the global supply chain for this compound is essential. Major producers in China, India, and Europe offer varying grades, from research-scale quantities to kilogram-scale batches. Price volatility of iodine—a key raw material—directly impacts cost structures, making long-term supply agreements a strategic consideration for bulk buyers.

Academic interest in 1601921-34-9 is reflected in its inclusion in university-level organic synthesis courses as an example of stereoselective ether formation. The compound’s chiral center at the iodinated carbon provides a case study for asymmetric synthesis techniques, particularly when using phase-transfer catalysts—a hot topic in contemporary methodology development papers.

Looking ahead, patent analytics reveal growing IP activity around (2-iodocyclopentyl)oxycycloheptane-based inventions, particularly in bioconjugation technologies and prodrug formulations. This aligns with the pharmaceutical industry’s focus on antibody-drug conjugates (ADCs) and controlled-release systems, where the compound’s stability under physiological conditions is being rigorously evaluated.